Cas no 68046-91-3 ( )
structure
Product Name:
CAS No:68046-91-3
MF:C25H51NO2
MW:397.677948236465
CID:968464
PubChem ID:351651
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- tetradecan-1-amine,undec-10-enoic acid
- NSC-522594
- 68046-91-3
- DTXSID30326003
- tetradecan-1-amine; undec-10-enoic acid
- NSC522594
- DS-012470
-
-
- Inchi: 1S/C14H31N.C11H20O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15;1-2-3-4-5-6-7-8-9-10-11(12)13/h2-15H2,1H3;2H,1,3-10H2,(H,12,13)
- InChI Key: NJBKXZAWKUXALW-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCC=C)=O.NCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 397.39223
- Monoisotopic Mass: 397.391979870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 21
- Complexity: 243
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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